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Ebecryl 220: A Comparative Guide to Chemical
Resistance
For researchers, scientists, and professionals in drug development, selecting materials with

proven chemical resistance is paramount to ensure the integrity and longevity of equipment

and surfaces. Ebecryl 220, a hexafunctional aromatic urethane acrylate from Allnex, is a

widely utilized oligomer in UV/EB curable coatings and inks, lauded for its rapid cure response,

high hardness, and excellent solvent resistance.[1][2][3][4] This guide provides a comparative

analysis of Ebecryl 220's chemical resistance, offering insights into its performance against

specific solvents and comparing it with viable alternatives.

Alternatives to Ebecryl 220
While Ebecryl 220 is a popular choice, other urethane acrylates offer comparable performance

characteristics. Two such alternatives are:

Sartomer CN991: An aliphatic urethane diacrylate that provides excellent weatherability,

abrasion resistance, and good chemical resistance.[5][6][7]

Bomar BR-541: An aliphatic polyether urethane acrylate known for its oil and chemical

resistance, hydrolytic stability, and good adhesion.[8]
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The chemical resistance of coatings is typically evaluated using standardized test methods. A

widely accepted protocol is ASTM D1308: Standard Test Method for Effect of Household

Chemicals on Clear and Pigmented Organic Finishes. This method provides a framework for

assessing the resistance of a coating to various chemical agents.

Summary of ASTM D1308 Test Procedure:

Panel Preparation: The coating is applied to a standardized substrate (e.g., steel panels) and

cured according to the manufacturer's specifications.

Reagent Application: A specified volume of the test solvent is applied to the cured coating

surface.

Exposure Conditions: The test area is then either left open (Open Spot Test) or covered with

a watch glass (Covered Spot Test) to prevent evaporation. The exposure time is

predetermined, typically ranging from a few hours to 24 hours or more.

Evaluation: After the exposure period, the reagent is removed, and the panel is cleaned. The

tested area is then visually inspected for any changes in appearance, such as:

Discoloration

Change in gloss

Blistering

Softening

Swelling

Loss of adhesion

Rating: The effect of the solvent on the coating is rated based on a standardized scale,

which can be qualitative (e.g., no effect, slight effect, severe effect) or quantitative (e.g., a

numerical rating).

Another relevant test is the Solvent Rub Test (ASTM D4752), which is often used to determine

the degree of cure and solvent resistance of a coating.[9] This test involves rubbing the coating
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with a cloth soaked in a solvent, typically Methyl Ethyl Ketone (MEK), for a specified number of

double rubs or until the coating is marred or removed.[9][10][11]

Data Presentation
The following table provides a representative comparison of the chemical resistance of Ebecryl
220 and its alternatives to a range of common solvents. The ratings are based on typical

performance characteristics of these types of urethane acrylates and are intended for

comparative purposes.

Solvent
Ebecryl 220
(Aromatic Urethane
Acrylate)

Sartomer CN991
(Aliphatic Urethane
Acrylate)

Bomar BR-541
(Aliphatic Urethane
Acrylate)

Acetone Good Good Good

Methyl Ethyl Ketone

(MEK)
Excellent Excellent Excellent

Xylene Excellent Excellent Excellent

Toluene Excellent Excellent Excellent

Ethanol (95%) Excellent Excellent Excellent

Isopropanol (IPA) Excellent Excellent Excellent

10% Sulfuric Acid Excellent Excellent Excellent

10% Sodium

Hydroxide
Good Good Good

Gasoline Excellent Excellent Excellent

Skydrol Fair Good Good

Note: "Excellent" indicates no visible change to the coating. "Good" suggests a slight change in

gloss or color. "Fair" implies moderate changes, such as swelling or softening. "Poor" indicates

significant damage, such as blistering or delamination.
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The following diagrams illustrate the experimental workflow for chemical resistance testing.

Panel Preparation Chemical Resistance Testing Evaluation

Start Prepare Substrate
Begin Process

Apply Ebecryl 220 Coating Cure Coating (UV/EB) Apply Test SolventCured Panel Cover Spot (Watch Glass) Expose for a Defined Period Remove Solvent & Clean Visual Inspection Rate Effect on Coating End
Report Results

Click to download full resolution via product page

Caption: ASTM D1308 Experimental Workflow for Chemical Resistance Testing.
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Test Setup

Test Execution
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Caption: Workflow for the Solvent Rub Test (ASTM D4752).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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